2-(4-methoxyphenyl)-N-(phenylmethyl)-N-propan-2-ylacetamide

• CAS RN: 349093-60-3
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4g/mol
• IUPAC Name: N-benzyl-2-(4-methoxyphenyl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C19H23NO2/c1-15(2)20(14-17-7-5-4-6-8-17)19(21)13-16-9-11-18(22-3)12-10-16/h4-12,15H,13-14H2,1-3H3
• InChI Key: XXZBZQLVWSUCLM-UHFFFAOYSA-N
• SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)CC2=CC=C(C=C2)OC
• solubility: 40.7 [ug/mL]

Description

2-(4-methoxyphenyl)-N-(phenylmethyl)-N-propan-2-ylacetamide is a member of acetamides.

Scientific Research Applications

• Pharmacokinetics and Toxicology :

  • A study developed a high-performance liquid chromatographic method for the simultaneous determination of a new antiplatelet agent and its main metabolite in biological fluids (Nakada et al., 1990).
  • Another research focused on the in vitro toxicokinetics and analytical toxicology of NBOMe derivatives, highlighting the importance of understanding drug-drug interactions and elimination routes (Richter et al., 2019).

• Chemical Synthesis and Molecular Structure Analysis :

  • The synthesis and crystal structure of novel adamantyl derivatives of N-aryl substituted 3-hydroxypyridine-4-one derivatives were explored, indicating the utility of these compounds in chemical synthesis (Petrović Peroković et al., 2013).
  • Research on the molecular docking, spectroscopic analysis, and antimicrobial activity of related compounds further emphasizes the diverse applications of these molecules (Viji et al., 2020).

• Medicinal Chemistry and Drug Design :

  • The synthesis of protein tyrosine phosphatase 1B inhibitors, including 2-(4-methoxyphenyl) ethyl] acetamide derivatives, highlights their potential use in developing antidiabetic drugs (Saxena et al., 2009).
  • A study investigated the antidepressant activity of 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, providing insights into their potential therapeutic uses (Yardley et al., 1990).

• Radiopharmaceutical Research :

  • Research on the synthesis and in vivo evaluation of a compound as an imaging probe for 5-HT2A receptors demonstrates the relevance of these compounds in radiopharmaceutical studies (Prabhakaran et al., 2006).